(3aS*,6aS*)-2-[3-(difluoromethoxy)benzyl]-5-[(dimethylamino)carbonyl]hexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid

• IUPAC Name: (3aS,6aS)-2-[[3-(difluoromethoxy)phenyl]methyl]-5-(dimethylcarbamoyl)-3,4,6,6a-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-3a-carboxylic acid
• InChI: InChI=1S/C18H23F2N3O4/c1-21(2)17(26)23-9-13-8-22(10-18(13,11-23)15(24)25)7-12-4-3-5-14(6-12)27-16(19)20/h3-6,13,16H,7-11H2,1-2H3,(H,24,25)/t13-,18-/m0/s1
• InChI Key: JZBTYNOLWZQNSQ-UGSOOPFHSA-N
• Canonical SMILES: CN(C)C(=O)N1CC2CN(CC2(C1)C(=O)O)CC3=CC(=CC=C3)OC(F)F
• Isomeric SMILES: CN(C)C(=O)N1C[C@@H]2CN(C[C@@]2(C1)C(=O)O)CC3=CC(=CC=C3)OC(F)F
• Molecular Formula: C18H23F2N3O4
• Molecular Weight: 383.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex chemical reactions, often including stereoselective processes. For example, in the synthesis of certain calcium antagonists, enantiomers are synthesized using specific chemical reactions that influence the final properties of the compounds (Tamazawa et al., 1986). Similarly, the synthesis of pyrrole derivatives can involve palladium-catalyzed carbonylative cyclization (Bae & Cho, 2014).

Molecular Structure Analysis

The molecular structure of compounds in this class is often determined using X-ray crystallography. This technique helps in establishing the absolute configuration of the compound, as seen in studies of related molecules (Zhu et al., 2009).

Chemical Reactions and Properties

Chemical reactions involving pyrrole derivatives can be quite varied. For instance, reactions involving β-bromo-α,β-unsaturated carboxylic acids and dimethylhydrazine under specific conditions yield distinct pyrrole derivatives (Bae & Cho, 2014). The nature of substituents in the pyrrole ring significantly influences the chemical properties of these compounds.

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, can be analyzed through various techniques like X-ray crystallography, which provides insights into the molecular arrangement and interactions within the crystal lattice (Zhu et al., 2009).